Cas no 14989-27-6 (Phosphoric acid-d3,mono(ammonium-d4) salt (8CI,9CI))

• Product Name: Phosphoric acid-d3,mono(ammonium-d4) salt (8CI,9CI)
• CAS No: 14989-27-6
• MF: H₆NO₄P
• MW: 121.06267118454
• CID: 120749
• PubChem ID: 16212163
• Update Time: 2025-04-18

Phosphoric acid-d3,mono(ammonium-d4) salt (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid-d3,mono(ammonium-d4) salt (8CI,9CI)
• Ammonium-d4 dideuteriumphosphate
• Ammoniumdihydrogenphosphate-d6
• AMMONIUM-D4 DIDEUTERIUMPHOSPHATE, 99 ATO M % D
• DTXSID20583567
• 14989-27-6
• (~2~H_3_)Phosphoric acid--(~2~H_3_)ammonia (1/1)

• Inchi： 1S/H3N.H3O4P/c;1-5(2,3)4/h1H3;(H3,1,2,3,4)/i/hD6
• InChI Key： LFVGISIMTYGQHF-YIKVAAQNSA-N
• SMILES： P(=O)(O[2H])(O[2H])O[2H].N([2H])([2H])[2H]

Computed Properties

• Exact Mass: 127.07872
• Monoisotopic Mass: 121.04110515g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 49.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Melting Point: 195-197 °C(lit.)
• PSA: 48
• LogP: -0.60470

Phosphoric acid-d3,mono(ammonium-d4) salt (8CI,9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 36
• Hazardous Material Identification：